Cas no 2229453-99-8 (2-(3-methoxyazetidin-3-yl)methyl-1H-pyrrole)

• Product Name: 2-(3-methoxyazetidin-3-yl)methyl-1H-pyrrole
• CAS No: 2229453-99-8
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5798270
• PubChem ID: 165686394
• Update Time: 2025-10-22

2-(3-methoxyazetidin-3-yl)methyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyazetidin-3-yl)methyl-1H-pyrrole
• 2229453-99-8
• EN300-1835638
• 2-[(3-methoxyazetidin-3-yl)methyl]-1H-pyrrole

• Inchi： 1S/C9H14N2O/c1-12-9(6-10-7-9)5-8-3-2-4-11-8/h2-4,10-11H,5-7H2,1H3
• InChI Key： QBSSKRFBFWNNJU-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2=CC=CN2)CNC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37Ų

Additional information on 2-(3-methoxyazetidin-3-yl)methyl-1H-pyrrole

Comprehensive Overview of 2-(3-Methoxyazetidin-3-yl)methyl-1H-pyrrole (CAS No. 2229453-99-8)

2-(3-Methoxyazetidin-3-yl)methyl-1H-pyrrole (CAS No. 2229453-99-8) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound features a unique structural framework combining a pyrrole ring with a 3-methoxyazetidine moiety, making it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a building block for small molecule therapeutics, given its ability to modulate biological targets with high specificity.

The compound's molecular structure is characterized by the presence of a methoxy group attached to the azetidine ring, which enhances its solubility and bioavailability. This attribute is crucial for drug development, as it improves the compound's pharmacokinetic properties. Recent studies have explored its role in central nervous system (CNS) disorders, a hot topic in modern pharmacology due to the rising prevalence of neurodegenerative diseases. The pyrrole core, known for its electron-rich nature, further contributes to the compound's reactivity and interaction with biological systems.

In the context of synthetic chemistry, 2-(3-methoxyazetidin-3-yl)methyl-1H-pyrrole serves as a versatile intermediate. Its synthesis often involves multistep organic reactions, including cross-coupling and cyclization techniques, which are frequently searched by chemists in academic and industrial settings. The compound's CAS number 2229453-99-8 is a critical identifier for researchers looking to procure or study it, ensuring accurate referencing in scientific literature.

Another area of interest is the compound's potential application in cancer research. With the growing demand for targeted therapies, the azetidine-pyrrole hybrid structure offers a scaffold for designing inhibitors of specific oncogenic pathways. This aligns with current trends in precision medicine, where compounds like 2-(3-methoxyazetidin-3-yl)methyl-1H-pyrrole are evaluated for their ability to disrupt protein-protein interactions or enzyme activity.

From a commercial perspective, the compound is available through specialized chemical suppliers, often listed under its CAS No. 2229453-99-8 or the name 2-(3-methoxyazetidin-3-yl)methyl-1H-pyrrole. Its pricing and availability are influenced by factors such as purity, scale of production, and application-specific demand. Researchers frequently search for custom synthesis options or bulk quantities, reflecting its utility in high-throughput screening and lead optimization.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as a hazardous material, standard laboratory precautions should be followed. This includes the use of personal protective equipment (PPE) and proper ventilation, topics often queried by laboratory personnel and safety officers.

In summary, 2-(3-methoxyazetidin-3-yl)methyl-1H-pyrrole (CAS No. 2229453-99-8) represents a fascinating intersection of chemical innovation and therapeutic potential. Its structural uniqueness and applicability in drug discovery make it a subject of ongoing research, particularly in areas like CNS disorders and cancer therapy. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing medicinal chemistry and pharmaceutical sciences.